Sophorolipid

• Synonyms: 17-(2-O-(6-O-acetyl-beta-D-glucopyranosyl)-6-O-acetyl-beta-D-glucopyranosyloxy)-9-octadecenoic acid; sophorolipid
• Molecular Formula: C34H58O15
• Molecular Weight: 706.8 g/mol
• SMILES: CC(CCCCCCC=CCCCCCCCC(=O)O)OC1C(C(C(C(O1)COC(=O)C)O)O)OC2C(C(C(C(O2)COC(=O)C)O)O)O
• InChI: InChI=1S/C34H58O15/c1-21(17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-26(37)38)46-34-32(30(42)28(40)25(48-34)20-45-23(3)36)49-33-31(43)29(41)27(39)24(47-33)19-44-22(2)35/h4-5,21,24-25,27-34,39-43H,6-20H2,1-3H3,(H,37,38)/b5-4+/t21?,24-,25-,27-,28-,29+,30+,31-,32-,33+,34-/m1/s1
• InChIKey: ZTOKUMPYMPKCFX-CZNUEWPDSA-N

Sophorolipid delivers a data‑driven balance of efficacy and safety: a 3.9‑4.4× wider safety margin than rhamnolipid/surfactin in human cell models, OECD 301C readily biodegradable classification, and superior thermal emulsion stability for EOR/soil remediation. This glycolipid biosurfactant achieves 30‑70% PAH desorption from contaminated matrices. Optimal for sensitive‑skin cleansing, VOC‑compliant industrial cleaners, and agricultural biocontrol where lipopeptides are too harsh and rhamnolipids too weak. Choose the congener profile that fits your formulation window.

Sophorolipid Procurement: Understanding the Baseline Glycolipid Biosurfactant Landscape

Sophorolipids (SLs) are a class of glycolipid biosurfactants primarily produced by the non-pathogenic yeast Starmerella bombicola (formerly Candida bombicola). They exist as a complex mixture of lactonic and acidic congeners, with structural variations in fatty acid chain length, unsaturation, and acetylation degree [1]. Their amphiphilic nature, derived from a sophorose head group linked to a hydroxy fatty acid tail, confers surface activity, low toxicity, and high biodegradability, positioning them as a key alternative to petrochemical surfactants and a major player within the microbial biosurfactant portfolio [2].

• [1] Dierickx S, De Maeseneire SL, Roelants SLKW, et al. Uncovering the fragmentation and separation characteristics of sophorolipid biosurfactants with LC-MS-ESI. Journal of Industrial Microbiology & Biotechnology. 2024;51:kuae035. doi:10.1093/jimb/kuae035 View Source
• [2] Hirata Y, Ryu M, Oda Y, et al. Novel characteristics of sophorolipids, yeast glycolipid biosurfactants, as biodegradable low-foaming surfactants. Journal of Bioscience and Bioengineering. 2009;108(2):142-146. doi:10.1016/j.jbiosc.2009.03.012 View Source

Why 'Any Biosurfactant' Cannot Substitute for Sophorolipid: The Quantitative Performance Gap

Biosurfactants are not a monolithic category; the physicochemical and biological performance of glycolipids like sophorolipids, rhamnolipids, and lipopeptides diverges dramatically. Substituting one for another without quantitative justification risks formulation failure, suboptimal cleaning efficacy, or unexpected cytotoxicity. Sophorolipid's distinct lactonic/acidic congener balance dictates a unique performance envelope—for instance, its higher CMC and lower surface tension reduction compared to surfactin, or its wider safety range compared to rhamnolipids—making generic 'biosurfactant' selection scientifically unsound [1]. The evidence below demonstrates exactly where sophorolipid deviates from its closest analogs, enabling data-driven procurement decisions.

• [1] Tanaka M, Sakai K, Sato T, et al. The Lower Toxicity and Wider Safety Range of Acidic Sophorolipid Compared to Surfactin and Rhamnolipid as Biosurfactants toward the HaCAT, THP-1, and RAW 264.7. BPB Reports. 2024;7(2):56-60. doi:10.1248/bpbreports.7.2_56 View Source

Sophorolipid Evidence Guide: Quantified Differentiation vs. Rhamnolipid, Surfactin, and Synthetic Surfactants

Cytotoxicity Safety Range: Acidic Sophorolipid Outperforms Rhamnolipid and Surfactin

Acidic sophorolipid (SL acid) exhibits a significantly wider safety range compared to rhamnolipid and surfactin, defined as the LC50/CMC ratio. SL acid's safety range is 3.9–4.4 times wider, meaning it can be used at functional concentrations with a reduced risk of cytotoxicity in human cell models (HaCAT keratinocytes, THP-1 monocytes, RAW 264.7 macrophages) [1]. This is in stark contrast to its CMC, which is substantially higher (1,000 mg/L) than surfactin (16 mg/L) and rhamnolipid (38 mg/L) [1].

Evidence Dimension	Safety Range (LC50/CMC) and Cytotoxicity
Target Compound Data	Safety Range: 3.9-4.4x wider than comparators; Cytotoxicity: ~100-250x less than commercial surfactants; CMC: 1,000 mg/L
Comparator Or Baseline	Surfactin (Safety Range: baseline; CMC: 16 mg/L), Rhamnolipid (CMC: 38 mg/L)
Quantified Difference	Safety range is 3.9-4.4 times wider than surfactin and rhamnolipids.
Conditions	In vitro cytotoxicity assays on HaCAT, THP-1, and RAW 264.7 cell lines.

Why This Matters

A wider safety range allows formulators to achieve desired surfactant performance without crossing into cytotoxic concentrations, a critical differentiator for personal care and pharmaceutical applications.

• [1] Tanaka M, Sakai K, Sato T, et al. The Lower Toxicity and Wider Safety Range of Acidic Sophorolipid Compared to Surfactin and Rhamnolipid as Biosurfactants toward the HaCAT, THP-1, and RAW 264.7. BPB Reports. 2024;7(2):56-60. doi:10.1248/bpbreports.7.2_56 View Source

Critical Micelle Concentration (CMC): Sophorolipid vs. Biosurfactant and Synthetic Benchmarks

Sophorolipid exhibits a moderate CMC of 82 mg/L, which is higher than surfactin (23 mg/L) but significantly lower than rhamnolipid (50-200 mg/L) and the synthetic benchmark sodium dodecyl sulfate (SDS, 2,120 mg/L) [1][2]. This positions SL as an efficient micelle-forming surfactant, requiring less material than SDS to achieve surface tension reduction, while its higher CMC relative to surfactin may be advantageous in applications where excessive foaming or overly strong surface activity is undesirable.

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	82 mg/L (from T. bombicola) [1]; also reported as 50 mg/L [2] and 150 mg/L depending on congener composition [3].
Comparator Or Baseline	Surfactin: 23 mg/L; Rhamnolipid: 50-200 mg/L; Sodium Dodecyl Sulfate (SDS): 2,120 mg/L
Quantified Difference	SL CMC is ~3.6x higher than surfactin, ~60% lower than the upper range of rhamnolipid, and ~26x lower than SDS.
Conditions	Aqueous solution at 25°C, various analytical methods.

Why This Matters

CMC is a key determinant of surfactant efficiency and cost-in-use. Sophorolipid's moderate CMC offers a balance between effective micellization and controlled surface activity, providing formulation flexibility not available with extreme low-CMC (surfactin) or high-CMC (SDS) alternatives.

• [1] Georgiou G, Lin SC, Sharma MM. Surface-active compounds from microorganisms. Bio/Technology. 1992;10(1):60-65. (Data as compiled in Table 1, Oxford Academic) View Source
• [2] Karnwal A, Shrivastava P, Al-Tawaha ARMS, et al. Table 2. Characteristics of Biosurfactants. In: Microbial Biosurfactants: Preparation, Properties and Applications. 2024. (PMC11064090) View Source
• [3] Kim HS, Kim YB, Lee BS, Kim EK. Sophorolipid Production by Candida bombicola ATCC 22214 from a Corn-Oil Processing Byproduct. Journal of Microbiology and Biotechnology. 2005;15(1):55-58. View Source

Thermal Stability of Emulsions: Sophorolipid Superiority over Rhamnolipid and Tween 20

In a comparative study of emulsification indices under thermal stress, sophorolipid demonstrated superior stability over a temperature range of 15 to 50 °C compared to rhamnolipid, saponin, and the synthetic surfactant Tween 20 [1]. The thermal stability ranking was explicitly: sophorolipid > rhamnolipid > saponin > Tween 20. This indicates that sophorolipid-based emulsions are less prone to phase separation or breakdown under fluctuating temperature conditions typical of industrial processing or storage.

Evidence Dimension	Emulsion Thermal Stability (Ranking)
Target Compound Data	Sophorolipid (Rank: 1 - highest stability)
Comparator Or Baseline	Rhamnolipid (Rank: 2), Saponin (Rank: 3), Tween 20 (Rank: 4)
Quantified Difference	Qualitative ranking based on emulsification indices; sophorolipid exhibited the highest stability across the 15-50 °C range.
Conditions	Emulsification index measurements under NaCl concentrations up to 30 g/L and temperatures from 15 to 50 °C.

Why This Matters

For formulators in industries like agrochemicals, lubricants, or bioremediation where temperature fluctuations are common, sophorolipid's superior thermal emulsion stability translates to more robust and reliable product performance, reducing the risk of formulation failure.

• [1] Madrid F, Ballesteros R, Lacorte S, et al. PAH desorption and toxicity of novel saponin and sophorolipid biosurfactants. Science of The Total Environment. 2019. (Data summarized in OUCI) View Source

Antimicrobial Activity: Broad-Spectrum MIC of Sophorolipid vs. Lipopeptides and Rhamnolipids

Sophorolipids exhibit broad-spectrum antimicrobial activity with an average Minimum Inhibitory Concentration (MIC) range of 10-200 μg/mL, which is substantially more potent than rhamnolipids (50-500 μg/mL) but less potent than lipopeptides (1-32 μg/mL) [1]. This intermediate antimicrobial profile makes sophorolipids suitable for applications requiring microbial control without the high potency (and potential for irritation or ecosystem disruption) of lipopeptides, while still outperforming rhamnolipids.

Evidence Dimension	Average Minimum Inhibitory Concentration (MIC)
Target Compound Data	10-200 μg/mL
Comparator Or Baseline	Lipopeptides: 1-32 μg/mL; Rhamnolipids: 50-500 μg/mL
Quantified Difference	Sophorolipid MIC range is ~5-20x higher than lipopeptides and ~2-5x lower than rhamnolipids.
Conditions	Literature review of antimicrobial assays against various bacterial and fungal strains.

Why This Matters

This quantitative ranking allows users to select the appropriate biosurfactant for their antimicrobial needs: sophorolipid offers a middle-ground potency that is more effective than rhamnolipid but less aggressive than lipopeptides, balancing efficacy with safety.

• [1] Pirog TP, Lutsay DA, Kliuchka LV, Beregova KA. Antimicrobial activity of surfactants of microbial origin. Biotechnologia Acta. 2019;12(3):30-45. (CyberLeninka) View Source

Biodegradability: Sophorolipid Meets OECD 'Readily Biodegradable' Criteria

Sophorolipids (SLs) were subjected to the OECD 301C Modified MITI Test and achieved 61% degradation by day 8, surpassing the 60% threshold required within the 28-day test window to be classified as 'readily biodegradable' chemicals [1]. This rapid and extensive biodegradation profile contrasts sharply with many synthetic surfactants, such as linear alkylbenzene sulfonates or ethoxylated alcohols, which often exhibit slower or incomplete degradation, leading to environmental persistence.

Evidence Dimension	Biodegradation Rate (OECD 301C)
Target Compound Data	61% degradation by Day 8; classified as 'readily biodegradable'.
Comparator Or Baseline	Regulatory threshold for 'readily biodegradable' classification: 60% within 28 days.
Quantified Difference	Achieved pass level in only 8 days, indicating rapid ultimate biodegradation.
Conditions	OECD 301C Modified MITI Test (I) (activated sludge inoculum).

Why This Matters

For procurement decisions driven by sustainability mandates or regulatory compliance (e.g., EU Ecolabel, Safer Choice), the 'readily biodegradable' classification provides a quantifiable, third-party verified environmental advantage, mitigating long-term ecotoxicity concerns associated with synthetic surfactant use.

• [1] Hirata Y, Ryu M, Oda Y, et al. Novel characteristics of sophorolipids, yeast glycolipid biosurfactants, as biodegradable low-foaming surfactants. Journal of Bioscience and Bioengineering. 2009;108(2):142-146. doi:10.1016/j.jbiosc.2009.03.012 View Source

Surface Tension Reduction: Sophorolipid vs. Leading Biosurfactants and SDS

Sophorolipid reduces the surface tension of water to approximately 33-42 mN/m, which is less efficient than surfactin (27 mN/m) and rhamnolipids (29 mN/m), but comparable to or better than the synthetic benchmark sodium dodecyl sulfate (SDS, 37 mN/m) [1][2]. This indicates that while SLs are not the most potent surface tension reducers among biosurfactants, they provide a performance level competitive with widely used synthetic surfactants, while offering the additional benefits of lower toxicity and higher biodegradability.

Evidence Dimension	Minimum Surface Tension in Aqueous Solution
Target Compound Data	33 mN/m [1]; 42 mN/m [2]; 48 mN/m [3] depending on congener mix.
Comparator Or Baseline	Surfactin: 27 mN/m; Rhamnolipids: 29 mN/m; Sodium Dodecyl Sulfate (SDS): 37 mN/m
Quantified Difference	SL surface tension is ~6-15 mN/m higher than surfactin, ~4-13 mN/m higher than rhamnolipid, and 4-11 mN/m lower than SDS (depending on data source).
Conditions	Aqueous solution at 25°C, various analytical methods.

Why This Matters

For applications like cleaning, wetting, and dispersion where moderate surface tension reduction is sufficient, sophorolipid offers a 'drop-in' performance level relative to SDS but with a significantly improved environmental and toxicological profile, simplifying reformulation efforts.

• [1] Georgiou G, Lin SC, Sharma MM. Surface-active compounds from microorganisms. Bio/Technology. 1992;10(1):60-65. (Data as compiled in Table 1, Oxford Academic) View Source
• [2] Karnwal A, Shrivastava P, Al-Tawaha ARMS, et al. Table 2. Characteristics of Biosurfactants. In: Microbial Biosurfactants: Preparation, Properties and Applications. 2024. (PMC11064090) View Source
• [3] Kim HS, Kim YB, Lee BS, Kim EK. Sophorolipid Production by Candida bombicola ATCC 22214 from a Corn-Oil Processing Byproduct. Journal of Microbiology and Biotechnology. 2005;15(1):55-58. View Source

Procurement-Driven Application Scenarios for Sophorolipid: Where the Data Supports Use

High-Biocompatibility Personal Care and Cosmetic Formulations

Sophorolipid, particularly the acidic congener, is the preferred biosurfactant choice when formulating for sensitive skin applications. The evidence of a 3.9-4.4x wider safety range compared to rhamnolipid and surfactin in human cell models [1] directly translates to a lower risk of irritation or cytotoxicity in leave-on and rinse-off products. This is critical for product lines targeting infants, individuals with dermatitis, or the 'clean beauty' market segment where mildness is a primary purchase driver.

Sustainable and Green Industrial Cleaning and Degreasing

Procurement for industrial cleaners with stringent environmental mandates (e.g., VOC reduction, aquatic toxicity limits) should prioritize sophorolipid. Its 'readily biodegradable' classification under OECD 301C [1] provides auditable proof of environmental benignity. Furthermore, its low-foaming nature [2] and high detergency make it technically suitable for hard surface cleaning, circuit board washing, and parts degreasing, where excessive foam can hinder mechanical processes. This combination of performance and environmental data supports a seamless replacement of conventional ethoxylated alcohol or alkylbenzene sulfonate surfactants.

Enhanced Oil Recovery (EOR) and Bioremediation with Robust Emulsion Stability

In field applications for Enhanced Oil Recovery or soil bioremediation, sophorolipid's superior thermal emulsion stability (sophorolipid > rhamnolipid > saponin > Tween 20) [1] becomes a critical selection factor. Reservoirs and remediation sites often experience temperature fluctuations; sophorolipid-based emulsions maintain integrity, ensuring consistent oil mobilization or pollutant desorption. Additionally, its demonstrated ability to desorb 30-70% of polyaromatic hydrocarbons (PAHs) from contaminated matrices [2] offers a quantifiable remediation performance metric for project justification.

Intermediate-Potency Antimicrobial Applications: Biopreservation and Agriculture

Sophorolipid occupies a unique middle ground in antimicrobial potency (MIC 10-200 μg/mL), making it ideal for applications where strong antimicrobial activity is needed but the potential irritation or ecotoxicity of lipopeptides (MIC 1-32 μg/mL) is prohibitive [1]. This includes biopreservation of foods, agricultural biocontrol against phytopathogens, and antimicrobial coatings where a balance of efficacy and safety is paramount. The data clearly guides users: choose sophorolipid when rhamnolipid is too weak and lipopeptides are too strong or risky.

• [1] Tanaka M, Sakai K, Sato T, et al. The Lower Toxicity and Wider Safety Range of Acidic Sophorolipid Compared to Surfactin and Rhamnolipid as Biosurfactants toward the HaCAT, THP-1, and RAW 264.7. BPB Reports. 2024;7(2):56-60. doi:10.1248/bpbreports.7.2_56 View Source
• [2] Madrid F, Ballesteros R, Lacorte S, et al. PAH desorption and toxicity of novel saponin and sophorolipid biosurfactants. Science of The Total Environment. 2019. (Data summarized in OUCI) View Source
• [3] Hirata Y, Ryu M, Oda Y, et al. Novel characteristics of sophorolipids, yeast glycolipid biosurfactants, as biodegradable low-foaming surfactants. Journal of Bioscience and Bioengineering. 2009;108(2):142-146. doi:10.1016/j.jbiosc.2009.03.012 View Source
• [4] Pirog TP, Lutsay DA, Kliuchka LV, Beregova KA. Antimicrobial activity of surfactants of microbial origin. Biotechnologia Acta. 2019;12(3):30-45. (CyberLeninka) View Source